Cas no 134-84-9 (4-Methylbenzophenone)

• Product Name: 4-Methylbenzophenone
• CAS No: 134-84-9
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD00008553
• CID: 36332
• PubChem ID: 8652
• Update Time: 2026-05-14

4-Methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• Phenyl(p-tolyl)methanone
• (4-Methylphenyl)phenylmethanone
• Phenyl p-tolyl ketone
• 4-Methylbenzophenone,(Phenyl p-tolyl ketone)
• Photoinitiator-4MBP
• 4-Methylbenzophenone
• p-Methylbenzophenone
• 4-Benzoyltoluene
• 4-MeC6H4COPh
• 4-methyl-benzophenon
• methyl-p-benzophenon
• para-methylbenzophenone
• P-BENZOYL TOLUENE
• Speedcure MBP
• usafdo-54
• NSC 4898
• YF-PI MBP
• IHT-PI MBP
• Photoinitiator-MBP
• 4-Methylbenzopheone
• USAF DO-54
• (4-Methylphenyl)(phenyl)methanone
• Methanone, (4-methylphenyl)phenyl-
• p-Benzoyltoluene
• 4-Methyl benzophenone
• BENZOPHENONE, 4-METHYL-
• p-Benzophenone, methyl-
• 4-methybenzophenone
• 4-methylphenyl phenyl ketone
• B2F68X17BM
• (4-methylphenyl)-phenylmethanone
• WXPWZZHELZEVPO-UHFFFAOYSA-N
• (4-met

• MDL： MFCD00008553
• Inchi： 1S/C14H12O/c1-11-7-9-13(10-8-11)14(15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： WXPWZZHELZEVPO-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 1909310

Computed Properties

• Exact Mass: 196.08900
• Monoisotopic Mass: 196.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 196.24
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Not available
• Density: 0.9926
• Melting Point: 56.5-57 °C (lit.)
• Boiling Point: 326 °C(lit.)
• Flash Point: 143 ºC
• Refractive Index: 1.5920 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 17.07000
• LogP: 3.22600
• Merck: 14,7317
• Solubility: Not available

4-Methylbenzophenone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S24/25
• RTECS：DJ1750000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates